Formaldehyde;2-(2-hydroxyethoxy)ethanol;1,3,5-triazine-2,4,6-triamine

• CAS No.: 32759-84-5
• Molecular Formula: C8H18N6O4
• Molecular Weight: 262.27 g/mol
• IUPAC Name: formaldehyde;2-(2-hydroxyethoxy)ethanol;1,3,5-triazine-2,4,6-triamine
• InChI: InChI=1S/C4H10O3.C3H6N6.CH2O/c5-1-3-7-4-2-6;4-1-7-2(5)9-3(6)8-1;1-2/h5-6H,1-4H2;(H6,4,5,6,7,8,9);1H2
• InChI Key: MQIWAVRVZBUIBZ-UHFFFAOYSA-N
• Canonical SMILES: C=O.C(COCCO)O.C1(=NC(=NC(=N1)N)N)N
• Related CAS: 73018-48-1; 32759-84-5

Description

Formaldehyde;2-(2-hydroxyethoxy)ethanol;1,3,5-triazine-2,4,6-triamine is a complex chemical compound that combines the properties of formaldehyde, 2-(2-hydroxyethoxy)ethanol, and 1,3,5-triazine-2,4,6-triamine. This compound is known for its diverse applications in various fields, including chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of formaldehyde;2-(2-hydroxyethoxy)ethanol;1,3,5-triazine-2,4,6-triamine typically involves the condensation of formaldehyde with 2-(2-hydroxyethoxy)ethanol and 1,3,5-triazine-2,4,6-triamine. The reaction conditions often require controlled temperatures and pH levels to ensure the desired product is obtained. Industrial production methods may involve the use of catalysts to enhance the reaction rate and yield.

Chemical Reactions Analysis

Types of Reactions

This compound undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions for these reactions vary depending on the desired outcome, such as temperature, solvent, and reaction time.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield aldehydes or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

Formaldehyde;2-(2-hydroxyethoxy)ethanol;1,3,5-triazine-2,4,6-triamine has numerous scientific research applications:

Chemistry: Used as a reagent in various chemical syntheses and reactions.

Biology: Employed in biological studies for its ability to interact with biomolecules.

Medicine: Investigated for potential therapeutic uses and as a component in drug formulations.

Industry: Utilized in the production of polymers, resins, and other industrial materials.

Mechanism of Action

The mechanism of action of formaldehyde;2-(2-hydroxyethoxy)ethanol;1,3,5-triazine-2,4,6-triamine involves its interaction with specific molecular targets and pathways. The compound can form covalent bonds with nucleophilic sites on biomolecules, leading to various biological effects. The pathways involved may include enzyme inhibition, protein modification, and DNA interaction.

Comparison with Similar Compounds

Similar Compounds

Formaldehyde: A simple aldehyde with widespread use in industrial and laboratory settings.

2-(2-hydroxyethoxy)ethanol: A glycol ether used as a solvent and in chemical synthesis.

1,3,5-triazine-2,4,6-triamine:

Uniqueness

Formaldehyde;2-(2-hydroxyethoxy)ethanol;1,3,5-triazine-2,4,6-triamine is unique due to its combination of properties from its constituent compounds. This combination allows it to participate in a wide range of chemical reactions and applications, making it a versatile compound in scientific research and industrial processes.